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diglyme-d14 in organic synthesis reactions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diglyme-d14

CAS No.: 38086-00-9

Cat. No.: S881399

Diglyme-d14: Properties and Applications

Diglyme-d14 is a deuterated analogue of the common solvent diglyme (diethylene glycol dimethyl ether),
where all 14 hydrogen atoms are replaced by deuterium [1] [2]. Its primary application in organic synthesis
is as a reaction medium for Grignard and similar organometallic reactions, where its deuterated nature

is crucial for applications like NMR spectroscopy without signal interference [1] [2].

The table below summarizes its key physical and chemical properties for easy comparison:

Property Value for Diglyme-d14 Value for Unlabelled Diglyme
CAS Number 38086-00-9 [1] [3] [2] 111-96-6 [4]

Molecular CeD140s3 [1] [2] CeH1403 [4]

Formula

Molecular 148.26 g/mol [1] [2] 134.18 g/mol [3]

Weight

Appearance Colorless oily liquid [1] Colorless liquid [4]

Boiling Point 162 °C [1] [3] 162 °C [4]

Melting Point -68 °C [3] -64 °C to -68 °C [4] [5]
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Property Value for Diglyme-d14 Value for Unlabelled Diglyme

Density 1.035 g/cm3 [1] [3] 0.937 g/mL [4]

Purity >97% atom D [1] -

Primary Labelled reaction medium for Solvent for reactions involving strong bases
Application Grignard and similar syntheses [1] [2] and organometallic reagents [4]

Safety and Handling Information

Safety information is primarily available for the unlabelled compound, and similar precautions should be
applied to Diglyme-d14. Diglyme is classified as a substance of very high concern (SVHC) due to its

properties as a reproductive toxin [4].

The table below outlines key hazard and handling information:

Aspect Details

GHS Hazard H226 (Flammable liquid), H360 (May damage fertility or the unborn child) [4].

Statements

Physical Hazards Flammable liquid. Above 51°C, explosive vapour/air mixtures may be formed
[3].

Health Hazards May be absorbed through the skin. Mildly irritating to the eyes, skin, and

respiratory tract [5].

Preventive Use ventilation, local exhaust, and breathing protection. Wear protective gloves
Measures and clothing [5].
Storage Store fireproof, separated from strong oxidants. Store Diglyme-d14 in a

refrigerator at 2-8°C [5] [1].

Stability Note The substance can form explosive peroxides. Check for peroxides prior to
distillation and eliminate if found [5].
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General Handling and Purification Workflow

The following diagram illustrates the general workflow for handling and purifying diglyme, which is critical

for safe and effective use in synthesis. This protocol is inferred from a procedure using unlabelled diglyme

[6].
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Figure 1. Diglyme purification and handling workflow

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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